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Compound of Interest

Compound Name: IMB-808

Cat. No.: B15544049 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and use of

IMB-808 stock solutions in Dimethyl Sulfoxide (DMSO) for various in vitro experimental

applications.

Introduction
IMB-808 is a potent dual agonist of Liver X Receptor α (LXRα) and Liver X Receptor β (LXRβ).

[1][2][3][4][5][6][7] It plays a significant role in the regulation of cholesterol metabolism and

transport by promoting the expression of genes such as ATP-binding cassette transporter A1

(ABCA1) and G1 (ABCG1).[1] This activity makes IMB-808 a valuable tool for research in

areas like atherosclerosis, lipid metabolism, and inflammatory diseases.[1][2][3][4][7] Accurate

and consistent preparation of IMB-808 stock solutions is critical for obtaining reproducible

experimental results.

IMB-808 Properties
A summary of the key physicochemical and biological properties of IMB-808 is provided in the

table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15544049?utm_src=pdf-interest
https://www.benchchem.com/product/b15544049?utm_src=pdf-body
https://www.benchchem.com/product/b15544049?utm_src=pdf-body
https://www.medchemexpress.com/imb-808.html
https://www.targetmol.com/compound/imb-808
https://www.amsbio.com/imb-808-ams-t25528-25-mg
https://www.amsbio.com/imb-808-ams-t25528-10-mg
https://pubmed.ncbi.nlm.nih.gov/28087808/
https://www.abmole.com/pharmacological/lxr.html
https://www.targetmol.com/target/liver_x_receptor
https://www.medchemexpress.com/imb-808.html
https://www.benchchem.com/product/b15544049?utm_src=pdf-body
https://www.medchemexpress.com/imb-808.html
https://www.targetmol.com/compound/imb-808
https://www.amsbio.com/imb-808-ams-t25528-25-mg
https://www.amsbio.com/imb-808-ams-t25528-10-mg
https://www.targetmol.com/target/liver_x_receptor
https://www.benchchem.com/product/b15544049?utm_src=pdf-body
https://www.benchchem.com/product/b15544049?utm_src=pdf-body
https://www.benchchem.com/product/b15544049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₈H₁₅F₃N₂O₄ [8][9]

Molecular Weight 380.3 g/mol [8][9]

CAS Number 870768-70-0 [2][8][9]

Appearance White to beige powder

Mechanism of Action LXRα/β dual agonist [1][2][3][4][5][6][7]

Biological Targets
LXRα (EC₅₀ = 0.15 µM), LXRβ

(EC₅₀ = 0.53 µM)
[1][2]

Solubility in DMSO

Variable, reported as 2 mg/mL,

1-10 mg/mL, 200 mg/mL, and

250 mg/mL. Sonication may be

required.

[1][2][9]

Note on Solubility: The reported solubility of IMB-808 in DMSO varies across different

suppliers. It is recommended to consult the manufacturer's product datasheet for the specific

lot being used. For practical purposes, preparing a stock solution in the lower to mid-range of

these concentrations (e.g., 10-50 mM) is often sufficient for most cell-based assays.

Experimental Protocols
Materials

IMB-808 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)
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Sterile, DMSO-compatible syringe filters (0.22 µm) (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM IMB-808 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution. Adjust calculations

accordingly for different desired concentrations.

Calculations:

Molecular Weight of IMB-808: 380.3 g/mol

To prepare a 10 mM solution (0.01 mol/L):

Mass (mg) = Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol ) / 1000

For 1 mL of a 10 mM solution: Mass = 1 mL x 10 mM x 380.3 g/mol / 1000 = 3.803 mg

Procedure:

Weighing IMB-808: In a sterile environment (e.g., a laminar flow hood), carefully weigh out

3.803 mg of IMB-808 powder into a sterile microcentrifuge tube. To minimize static, use an

anti-static weigh boat or a micro-weighing funnel.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

IMB-808 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the tube in a

water bath for 5-10 minutes. Visually inspect the solution to ensure there are no visible

particles.

Sterile Filtration (Optional): While DMSO is bactericidal, for long-term storage or sensitive

cell lines, sterile filtration through a 0.22 µm DMSO-compatible syringe filter into a new
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sterile tube can be performed.[10] This step may lead to some loss of the compound due to

filter binding.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile cryovials or microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][11][12]

Preparation of Working Solutions for Cell-Based Assays
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid cellular toxicity.[11][12]

Prepare a vehicle control using the same final concentration of DMSO as in the experimental

conditions.

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the IMB-808 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations. It is recommended to perform dilutions in a stepwise

manner to prevent precipitation of the compound.

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution, you will need to

perform a 1:1000 dilution.

Add 1 µL of the 10 mM IMB-808 stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

Application to Cells: Add the prepared working solutions to your cell cultures.
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Signaling Pathway and Experimental Workflow
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Caption: IMB-808 signaling pathway.
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Caption: Workflow for preparing IMB-808 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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